1-({1-[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methyl)-4-(3-methylphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione

• IUPAC Name: 1-[[1-[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]triazol-4-yl]methyl]-4-(3-methylphenyl)pyrazine-2,3-dione
• InChI: InChI=1S/C26H26N6O3/c1-19-6-5-9-23(12-19)32-11-10-29(25(34)26(32)35)17-22-18-31(28-27-22)16-21-13-24(33)30(15-21)14-20-7-3-2-4-8-20/h2-12,18,21H,13-17H2,1H3
• InChI Key: KLXKSGJPYJOWRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C=CN(C(=O)C2=O)CC3=CN(N=N3)CC4CC(=O)N(C4)CC5=CC=CC=C5
• Molecular Formula: C26H26N6O3
• Molecular Weight: 470.5 g/mol

Description

Typically, the description of a compound includes its molecular formula, molecular weight, and structural formula. The compound appears to contain functional groups such as pyrrolidinone, triazole, and tetrahydropyrazine, which can provide clues about its properties and reactivity.

Synthesis Analysis

The synthesis of a complex organic compound often involves multiple steps, each requiring specific reagents and conditions. Common techniques include functional group transformations, carbon-carbon bond formations, and protective group strategies.

Molecular Structure Analysis

Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure of a compound.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. The functional groups present in the molecule can give an indication of its likely reactivity.

Physical And Chemical Properties Analysis

These include solubility, melting point, boiling point, and spectral properties (UV, IR, NMR, MS). These properties can be predicted to some extent by the compound’s structure.

Mechanism of Action

If the compound is a drug or biologically active molecule, studies would be carried out to determine its mechanism of action at the molecular level.

Safety and Hazards

Material Safety Data Sheets (MSDS) provide information on the potential hazards of a compound, including physical and health hazards, precautions for safe handling and use, and procedures for spills, leaks, and disposal.

Future Directions

This could involve further studies to optimize the synthesis, explore new reactions, or investigate potential applications of the compound.